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Cat. No.: B1582919 Get Quote

Technical Support Center: Pigment Yellow 151 in
Polycarbonates
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working with Pigment Yellow 151 (PY 151) in

polycarbonate (PC) formulations. The information is designed to address common challenges

related to heat stability and color consistency during experimentation and processing.

Frequently Asked Questions (FAQs)
Q1: What is the maximum recommended processing temperature for Pigment Yellow 151 in

polycarbonate?

A1: Pigment Yellow 151, a benzimidazolone pigment, generally exhibits good thermal stability.

[1][2] Technical data sheets often report a heat stability of up to 260°C (500°F) for short

durations (e.g., 5 minutes) in polymers like HDPE.[3][4] However, polycarbonate processing

temperatures can range from 280°C to 300°C (536°F to 572°F).[5] At these higher

temperatures, the pigment may be susceptible to degradation, leading to color shifts. It is

crucial to conduct preliminary testing to determine the optimal processing window for your

specific formulation and equipment.

Q2: Why is my pigmented polycarbonate part showing a color shift (e.g., yellowing or browning)

after processing at high temperatures?
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A2: Color shifts in pigmented polycarbonate at high processing temperatures can stem from

two primary sources:

Pigment Degradation: The chemical structure of Pigment Yellow 151 may begin to break

down at temperatures exceeding its stability threshold, causing a change in its light-

absorbing properties and thus a visible color change.[6]

Polycarbonate Degradation: Polycarbonate itself is prone to thermal-oxidative degradation at

elevated temperatures, which manifests as yellowing.[7] This degradation of the polymer

matrix can alter the final perceived color of the pigmented part, even if the pigment itself

remains stable.[8]

Q3: What types of additives can improve the heat stability of Pigment Yellow 151 in

polycarbonate?

A3: Incorporating antioxidants into your polycarbonate formulation can significantly enhance

the thermal stability of both the polymer and the pigment. The most effective approach often

involves a synergistic blend of primary and secondary antioxidants:

Primary Antioxidants (Hindered Phenols): These act as free-radical scavengers, protecting

the finished product from long-term thermal degradation.[9]

Secondary Antioxidants (Phosphites): These are crucial during high-temperature processing,

where they act as peroxide decomposers, ensuring color retention.[9]

For polycarbonate, a combination of a phosphite antioxidant to protect during processing and a

hindered phenolic antioxidant for long-term stability is often recommended.[8]

Q4: Can the concentration of Pigment Yellow 151 affect the properties of the polycarbonate?

A4: Yes, the concentration of pigments can influence the mechanical and rheological properties

of the final polymer. While typically used at low concentrations (0.1-2.0%), higher loadings can

act as fillers, potentially affecting properties like impact strength, tensile strength, and melt flow

index (MFI).[10][11] It is advisable to evaluate the mechanical performance of your pigmented

polycarbonate, especially at higher pigment concentrations.
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Issue Potential Cause Recommended Action

Noticeable Color Shift to

Brown or Dull Yellow

Processing temperature is too

high for the pigment's stability.

Reduce the processing

temperature in increments of

5-10°C and evaluate the color.

Determine the maximum

processing temperature that

maintains color integrity.

Insufficient antioxidant

protection.

Incorporate a blend of

phosphite and hindered

phenolic antioxidants into the

formulation. Start with a

concentration of 0.1-0.3% of

each and optimize as needed.

Yellowing of the Part (Overall

Hue Shift)

Thermal degradation of the

polycarbonate matrix.

Ensure the polycarbonate

resin is properly dried before

processing to minimize

hydrolytic degradation. Utilize

an effective antioxidant

package. Consider using a

more thermally stable grade of

polycarbonate if the issue

persists.

Inconsistent Color Within a

Single Part or Batch-to-Batch

Poor dispersion of the pigment

in the polycarbonate.

Ensure thorough mixing of the

pigment and polycarbonate

pellets before extrusion or

molding. Use a masterbatch

for more uniform color

distribution. Optimize

processing parameters like

screw speed and back

pressure to improve

dispersion.[12]
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Residence time in the

processing equipment is too

long.

Minimize residence time at

high temperatures to reduce

the risk of both pigment and

polymer degradation.

Quantitative Data on Heat Stability
The heat stability of Pigment Yellow 151 in polycarbonate is typically evaluated by measuring

the color change (ΔE*) after processing at various temperatures. While specific data depends

on the formulation, the following table provides a representative example of what might be

observed.

Processing

Temperature
Residence Time

Typical ΔE
(Without
Stabilizers)

Typical ΔE (With
Antioxidant
Package)

260°C (500°F) 5 minutes < 1.0 < 0.5

280°C (536°F) 5 minutes 1.5 - 3.0 < 1.5

300°C (572°F) 5 minutes > 4.0 2.0 - 3.5

Note: A ΔE value of < 1.0 is generally considered imperceptible to the human eye. A value >

3.0 indicates a noticeable color difference.*

Experimental Protocols
Protocol for Evaluating the Heat Stability of Pigment
Yellow 151 in Polycarbonate
1. Materials and Formulation:

Polycarbonate (pellets, appropriate grade for the application)

Pigment Yellow 151 (powder or masterbatch)

Antioxidant package (e.g., 1:1 blend of a phosphite and a hindered phenolic antioxidant)
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Control sample: unpigmented polycarbonate

Test samples:

PC + X% Pigment Yellow 151

PC + X% Pigment Yellow 151 + Y% Antioxidant package

2. Sample Preparation:

Thoroughly dry the polycarbonate pellets according to the manufacturer's specifications to

prevent hydrolysis.

If using pigment powder, pre-blend the pigment and antioxidant with the polycarbonate

pellets in a consistent and reproducible manner. Using a masterbatch is recommended for

better dispersion.

3. Processing:

Use an injection molding machine with precise temperature control.

Set the processing temperatures to the desired evaluation points (e.g., 260°C, 280°C,

290°C, 300°C).

Maintain a consistent residence time for all samples at each temperature. A typical residence

time for evaluation is 5 minutes.

Mold standard plaques for colorimetric analysis.

4. Analysis:

Allow the molded plaques to cool to room temperature.

Use a spectrophotometer to measure the CIELAB L, a, and b* values of each plaque.

Calculate the color difference (ΔE) between the sample processed at the lowest temperature
(or a control standard) and the samples processed at higher temperatures using the formula:
ΔE = √[(ΔL)^2 + (Δa)^2 + (Δb*)^2].
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A higher ΔE* value indicates a greater color shift and lower heat stability.
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Caption: Experimental workflow for evaluating the heat stability of Pigment Yellow 151 in

polycarbonate.
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Caption: A simplified troubleshooting decision tree for color shift issues.

Caption: Factors contributing to color change in pigmented polycarbonate at high

temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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